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Compound of Interest

4-lodo-2-methoxy-3-
Compound Name:
methylpyridine

Cat. No.: B12505440

Get Quote

\ J

CAS No: 1227515-22-1 Molecular Formula: C7HsINO Molecular Weight: 249.05 g/mol [1]

Executive Summary & Chemical Profile

4-lodo-2-methoxy-3-methylpyridine is a highly functionalized heterocyclic building block
primarily utilized in the synthesis of complex pharmaceutical agents. Its structural triad—a labile
C-I bond at the C4 position, a steric methyl group at C3, and an electron-donating methoxy
group at C2—makes it a versatile but reactive electrophile in cross-coupling reactions (e.g.,
Suzuki-Miyaura, Buchwald-Hartwig).

However, this reactivity dictates its safety profile. The lability of the carbon-iodine bond renders
the compound sensitive to light and elevated temperatures, posing risks of iodine liberation and
degradation. This guide outlines a self-validating handling protocol designed to maintain
compound integrity while ensuring operator safety.

Physicochemical Properties Table
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Property Value Operational Implication
Off-white to pale yellow Yellowing indicates iodine
Appearance S ;
solid/oll release (degradation).
B Soluble in DCM, EtOAc, Use compatible halogenated
Solubility
DMSO waste streams.

Critical: Photolytic instability

Storage 2-8°C, Inert Gas (Ar/Nz), Dark ) ] )
requires foil wrapping.
Avoid strong nucleophiles
Reactivity Electrophilic (C4-I) unless intended; keep away

from Lewis acids.

Hazard Identification & Mechanistic Safety

The following hazards are extrapolated from structural analogs (iodo-methoxypyridines) and
specific safety data for CAS 1227515-22-1.

The "Why" Behind the Hazards

« lodine Toxicity (C-1 Bond Lability): The C4-iodine bond is the weakest link in the molecule.
Upon exposure to UV light or heat, homolytic cleavage can occur, releasing iodine radicals (

) and eventually free iodine (

).

o Risk:[2][3][4] Free iodine is corrosive and a respiratory irritant.
o Indicator: Discoloration from off-white to brown/purple.

o Pyridine Basicity & Irritation: The pyridine nitrogen, though modulated by the methoxy group,
retains basic character.

o Risk:[2][3][4] Causes Skin Irritation (Category 2) and Serious Eye Irritation (Category 2A).
[3][5] Inhalation of dust/vapors triggers STOT SE 3 (Respiratory lIrritation).
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GHS Classification[6]

» Signal Word:WARNING

H302: Harmful if swallowed.[3][6][7]

H315: Causes skin irritation.[3][5][6][7]

H319: Causes serious eye irritation.[3][5][6]

H335: May cause respiratory irritation.[3][5][6][7]

Strategic Handling Protocols

Standard Operating Procedure (SOP) for Research Environments

Personal Protective Equipment (PPE) Matrix

o Eyes: Chemical splash goggles (ANSI Z87.1). Face shield required if working with >5¢g scale
or under pressure.

e Hands: Double-gloving recommended.
o Inner: Nitrile (0.11 mm).
o OQuter: Nitrile (0.11 mm) or Laminate film (Silver Shield) for prolonged handling.

o Rationale: Halogenated heterocycles can permeate standard nitrile; double gloving
provides a "breakthrough" buffer.

o Respiratory: Work strictly within a certified chemical fume hood. If solid handling outside a
hood is unavoidable (not recommended), use a P95/P100 particulate respirator.

Workflow: The "Inert-Dark" Chain of Custody

This compound must be handled using a "Chain of Custody" approach where it is never
exposed to incompatible environments (Light, Heat, Air).

Step 1: Retrieval & Inspection
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* Remove container from 2—-8°C storage.

» Visual Check: Inspect for "browning." If the solid is dark brown, significant iodine release has
occurred. Purify (silica plug) before use in sensitive catalysis.

« Allow to warm to room temperature inside a desiccator to prevent condensation (hydrolysis
risk).

Step 2: Weighing & Transfer

o Preferred: Weigh inside a glovebox (N2/Ar atmosphere).
 Alternative: Weigh quickly in a fume hood.
o Technique: Use an anti-static weighing boat.

o Precaution: Minimize light exposure. Wrap the receiving flask in aluminum foil immediately.

Step 3: Reaction Setup (Cross-Coupling Context)

o Solvent Degassing: Oxygen is the enemy of Pd-catalyzed cross-couplings often used with
this reagent. Sparge solvents with Argon for 15 mins prior to addition.

o Addition Order: Add 4-lodo-2-methoxy-3-methylpyridine last or alongside the catalyst
under a counter-flow of inert gas to prevent oxidation of the catalyst or hydrolysis of the
iodide.

Waste Disposal Logic
o Stream: Halogenated Organic Waste.

e Segregation: Do NOT mix with strong oxidizers (e.g., nitric acid) or strong acids, as this can
accelerate iodine evolution.

e Quenching (Spills): Treat spills with aqueous Sodium Thiosulfate (

) to reduce any free iodine to colorless iodide before cleaning with absorbent pads.

Visualized Workflows
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Operational Logic Diagram

This diagram illustrates the critical decision points during the handling of the compound to
preserve its chemical integrity and ensure safety.
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Caption: Operational workflow emphasizing the "Check-Equilibrate" loop to prevent using

degraded reagent.

Emergency Response Decision Tree

A logic flow for immediate response to exposure or spills.[5][6]
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Incident Detected
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Caption: Emergency response logic prioritizing neutralization of iodine (for spills) and
immediate decontamination (for personnel).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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